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Abstract
This technical guide explores one of the most significant triumphs of theoretical chemistry:

Dmitri Mendeleev's prediction of the element he termed "ekaboron" in 1871, and its subsequent

discovery as scandium by Lars Fredrik Nilson in 1879. We delve into the logical framework of

the periodic law that enabled these predictions, provide a detailed comparison of the predicted

versus the experimentally verified properties, and reconstruct the 19th-century experimental

protocols used for the element's isolation and characterization. This historical case study

serves as a powerful illustration of the predictive capacity of fundamental scientific models.

Introduction: The Periodic Law as a Predictive
Framework
In 1869, Russian chemist Dmitri Mendeleev published his periodic table, arranging the known

elements by increasing atomic weight and grouping them by shared chemical properties.[1]

The true genius of his arrangement was its predictive power. Mendeleev boldly left gaps in his

table, asserting they represented undiscovered elements.[2][3] By analyzing the trends in the

properties of elements surrounding these gaps, he could forecast the characteristics of the

missing elements with remarkable accuracy.[4][5] He named these hypothetical elements using

the Sanskrit prefixes "eka-" (one), "dvi-" (two), and "tri-" (three) to denote their position relative

to a known element in the same group.[6]
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One of the most prominent gaps lay below boron in his table, for which he predicted an

element he called "ekaboron" (symbol Eb).[2][7] This whitepaper examines the scientific

reasoning and experimental validation of this specific prediction.

Mendeleev's Predictive Methodology for Ekaboron
Mendeleev's predictions were not mere speculation; they were a form of scientific interpolation

based on the periodic law. He deduced the properties of ekaboron by averaging and

extrapolating from the known properties of its neighbors in his 1871 periodic table.

The primary neighbors influencing the prediction for the element in Group III with an atomic

weight of approximately 44 were:

Calcium (Ca): The preceding element in the same period (Row 4).

Titanium (Ti): The subsequent element in the same period (Row 4).

Boron (B) and Aluminum (Al): The lighter elements in the same group (Group III).

Yttrium (Y): The heavier element that shared similar chemical characteristics.

By observing the incremental changes in properties like atomic weight, density, and oxide

formulas among these known elements, Mendeleev constructed a detailed profile for the

missing piece of his puzzle. His central predictions were an atomic weight of about 44 and the

formation of a sesquioxide with the formula Eb₂O₃, consistent with its placement in Group III.[6]

[7]
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Mendeleev's logical framework for predicting Ekaboron's properties.

The Discovery of Scandium: Experimental
Validation
In 1879, Swedish chemist Lars Fredrik Nilson, while working to isolate ytterbium from the rare

earth minerals euxenite and gadolinite at the University of Uppsala, made an unexpected

discovery.[8][9][10] Through a painstaking process of fractional separation, he isolated an oxide

of a previously unknown element.[8][10] He observed that this new element possessed a low
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atomic weight.[8][9] Spectral analysis of the new substance revealed over 30 unique spectral

lines, confirming it was a new element.[9][11] Nilson named the element "scandium" in honor

of Scandinavia.[9][12]

Initially, Nilson was unaware of Mendeleev's prediction.[4] It was his colleague, Per Teodor

Cleve, who recognized that the properties of this newly discovered scandium corresponded

almost perfectly with those Mendeleev had predicted for ekaboron eight years prior.[12][13]

Cleve notified Mendeleev, providing a stunning confirmation of the periodic law's predictive

power.

Data Presentation: Predicted vs. Observed
Properties
The close correlation between Mendeleev's predictions for ekaboron and the observed

properties of scandium provided powerful evidence for the validity of the periodic table. The

key quantitative comparisons are summarized below.

Property
Mendeleev's Prediction
(Ekaboron, 1871)

Observed Property
(Scandium)

Atomic Weight ~ 44 44.956 u[4][14]

Formula of Oxide Eb₂O₃ Sc₂O₃[7]

Density of Oxide ~ 3.5 g/cm³ 3.86 g/cm³

Nature of Oxide
Basic, non-volatile, insoluble in

acids

Amphoteric (predominantly

basic)

Metal Density - (Not explicitly predicted) 2.99 g/cm³[15]

Metal Properties Should be a metal A soft, silvery-white metal[2]

Sulfate Properties Should form Eb₂(SO₄)₃ Forms Sc₂(SO₄)₃

Double Sulfates
Should form non-crystalline

salts

Forms a double sulfate, e.g.,

K₃Sc(SO₄)₃, but it is

crystalline.
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Experimental Protocols of the Era
The isolation and characterization of scandium were monumental tasks given the analytical

technology of the late 19th century. The methodologies relied on meticulous wet chemistry,

gravimetric analysis, and the nascent field of spectroscopy.

Isolation of Scandium Oxide (Scandia)
Lars Nilson was investigating rare earth elements, which are notoriously difficult to separate

due to their similar chemical properties.[6][16] The general workflow he employed, common for

rare earth separation at the time, involved laborious fractional precipitation and crystallization.

[6][16]

Methodology:

Ore Digestion: The source mineral (euxenite) was first dissolved in strong acid to bring the

various metal oxides into an aqueous solution.

Initial Group Precipitation: The rare earth elements were precipitated from the solution, often

as oxalates or hydroxides, to separate them from more common elements.

Fractional Separation: This was the most critical and tedious step. Nilson was attempting to

isolate ytterbium from erbium.[8][9] This was achieved by converting the mixed oxides into

nitrates (e.g., erbium nitrate).[8]

Fractional Crystallization/Decomposition: By carefully heating the erbium nitrate, Nilson

discovered that a substance with a lower atomic weight separated out.[8][9] This process

exploits subtle differences in the thermal stability or solubility of the salts of different rare

earth elements. Repeatedly dissolving and partially precipitating or crystallizing the material

concentrates the different elements in different fractions.

Purification: The process was repeated hundreds or thousands of times to achieve a sample

of the new oxide (scandia, Sc₂O₃) with high purity. Nilson successfully prepared about 2

grams of scandia.[7]

Determination of Atomic Weight
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The atomic weight was the most crucial property for placing the new element in the periodic

table. In the 1870s-80s, this was determined through precise gravimetric analysis based on

stoichiometry.

Methodology:

Preparation of a Pure Compound: A known mass of the highly purified scandium oxide

(Sc₂O₃) was carefully weighed.

Conversion to a Salt: The oxide was reacted with an acid to form a salt with a well-defined

stoichiometric formula, such as scandium sulfate, Sc₂(SO₄)₃.[13]

Gravimetric Analysis: The resulting scandium sulfate was then carefully purified, dried, and

weighed.

Calculation: By knowing the precise mass of the initial oxide and the final sulfate, and using

the established atomic weights of oxygen (O ≈ 16) and sulfur (S ≈ 32), the atomic weight of

scandium could be calculated. The ratio of the mass of scandium to the mass of oxygen in

the oxide (Sc₂O₃) provided the basis for the calculation. Nilson's work, later refined by Cleve,

yielded an atomic weight of approximately 44, confirming Mendeleev's prediction.[7][13]
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Step 1: Isolation of Scandia (Sc₂O₃)

Step 2: Characterization

Step 3: Validation

Euxenite / Gadolinite Ore
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Mendeleev's Prediction
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Workflow for the discovery and characterization of Scandium (Ekaboron).
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Conclusion
The prediction of ekaboron and its discovery as scandium stands as a landmark event in the

history of chemistry. It transformed Mendeleev's periodic table from a useful classification

system into a powerful predictive tool, demonstrating the existence of a deep, underlying order

among the chemical elements. The remarkable accuracy of the predictions, verified by the

meticulous and arduous experimental work of chemists like Lars Fredrik Nilson and Per Teodor

Cleve, silenced skeptics and cemented the periodic law as a fundamental principle of science.

This synergy between theoretical prediction and experimental verification remains a

cornerstone of scientific progress today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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